Cas no 294877-27-3 (1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 294877-27-3
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD11845719
• CID: 4712221
• PubChem ID: 39241493
• Update Time: 2025-06-23

1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-PHENYL)-3,5-DIMETHYL-1H-PYRAZOLE
• 1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole
• SBB093769
• 1-(3-chlorophenyl)-3,5-dimethylpyrazole
• 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole

• MDL： MFCD11845719
• Inchi： 1S/C11H11ClN2/c1-8-6-9(2)14(13-8)11-5-3-4-10(12)7-11/h3-7H,1-2H3
• InChI Key： BZHHNEUXYGUTMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole

1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound CAS No 294877-27-3, also known as 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. The presence of a chlorophenyl group and two methyl substituents in the pyrazole ring imparts distinctive chemical and biological properties to this molecule.

Pyrazoles are widely studied in the field of organic chemistry due to their versatility in synthetic chemistry and their potential as bioactive agents. The 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole structure is particularly interesting because the chlorophenyl group introduces electron-withdrawing effects, while the methyl groups provide steric bulk and electronic modulation. This combination makes the compound a valuable building block in medicinal chemistry and material science.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a scaffold for developing anti-inflammatory and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for therapeutic interventions.

In addition to its biological applications, 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole has also found use in materials science. Its ability to coordinate with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them ideal for gas storage and catalytic applications.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have reported the use of transition metal catalysts to facilitate the formation of the pyrazole ring under mild conditions.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. High-resolution mass spectrometry (HRMS) is also commonly employed to confirm its molecular formula and purity. These analytical methods are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, CAS No 294877-27-3, or 1-(3-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole, is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in its synthesis and application, positions it as an important molecule in contemporary chemical research.